Cas no 1550853-62-7 (3-methyl-3-(6-methylpyridin-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid
• CAS No: 1550853-62-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6313010
• PubChem ID: 83818296
• Update Time: 2025-08-05

3-methyl-3-(6-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid
• 1550853-62-7
• EN300-2000408

• Inchi： 1S/C11H15NO2/c1-8-5-4-6-9(12-8)11(2,3)7-10(13)14/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： TTYQFPQUZLQBFG-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid

Recent Advances in the Study of 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid (CAS: 1550853-62-7)

3-methyl-3-(6-methylpyridin-2-yl)butanoic acid (CAS: 1550853-62-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific investigation.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of a pyridine ring and a carboxylic acid functional group, make it a versatile building block for drug development. Studies have demonstrated its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors, particularly in the context of inflammatory and metabolic diseases.

One of the most notable findings in recent literature is the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, and their dysregulation is associated with various diseases. Preliminary data suggest that 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid may interact with specific GPCR subtypes, offering a new avenue for therapeutic intervention. Further studies are underway to validate these findings and explore the compound's efficacy in preclinical models.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid have been reported. Researchers have developed more efficient and scalable synthetic routes, enabling larger-scale production for further biological evaluation. These synthetic improvements are critical for facilitating the compound's transition from the laboratory to clinical applications.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with a focus on optimizing its bioavailability and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, 3-methyl-3-(6-methylpyridin-2-yl)butanoic acid (CAS: 1550853-62-7) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural properties and potential therapeutic applications underscore the importance of continued investigation. As new data emerge, this compound may pave the way for innovative treatments targeting a range of diseases, offering hope for improved patient outcomes.